4-bromo-1,1-diethoxybut-2-yne
Description
“4-bromo-1,1-diethoxybut-2-yne” is a chemical compound with the formula C8H13BrO2 . It is commonly used as a reactant in various chemical reactions .
Molecular Structure Analysis
The molecular structure of “4-bromo-1,1-diethoxybut-2-yne” is characterized by the presence of a bromine atom attached to a carbon atom in a but-2-yne chain, with two ethoxy groups attached to the terminal carbon atom .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-1,1-diethoxybut-2-yne can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-pentyn-1-ol", "2-bromoethanol", "diethyl sulfate", "sodium hydride", "acetic acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "sodium carbonate", "potassium hydroxide", "hydrogen peroxide", "acetic anhydride", "4-bromo-1-butyne" ], "Reaction": [ "Step 1: 4-pentyn-1-ol is reacted with 2-bromoethanol in the presence of diethyl sulfate to form 4-(2-bromoethoxy)pent-1-yne.", "Step 2: The resulting product from step 1 is treated with sodium hydride in the presence of acetic acid to form 4-(2-bromoethoxy)pent-2-yne.", "Step 3: The product from step 2 is then reacted with sodium bicarbonate and sodium chloride to form 4-bromo-1,1-diethoxybut-2-yne.", "Step 4: The crude product from step 3 is purified by washing with water, drying over magnesium sulfate, and evaporating the solvent.", "Step 5: The purified product is further treated with sodium carbonate and potassium hydroxide in the presence of hydrogen peroxide and acetic anhydride to form 4-bromo-1-butyne, which can be used as a starting material for the synthesis pathway." ] } | |
CAS RN |
40274-30-4 |
Product Name |
4-bromo-1,1-diethoxybut-2-yne |
Molecular Formula |
C8H13BrO2 |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
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